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Benzyl 1-

methylhydrazinecarboxylate

Cat. No.: B1280365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 1-methylhydrazinecarboxylate, with the CAS number 37519-04-3, is a chemical

intermediate of significant interest in the field of organic synthesis, particularly in the realm of

peptide chemistry and drug development. Its unique structure, featuring a benzyl protecting

group attached to a methylhydrazine carboxylate moiety, makes it a valuable building block for

the synthesis of complex molecules. This technical guide provides a comprehensive overview

of the available information on Benzyl 1-methylhydrazinecarboxylate, including its chemical

properties, its role in synthesis, and relevant experimental considerations.

Chemical Properties and Data
While specific, experimentally determined quantitative data for Benzyl 1-
methylhydrazinecarboxylate is not readily available in the public domain, its basic chemical

properties can be derived from its structure and information from chemical suppliers.
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Property Value Source

CAS Number 37519-04-3 Multiple

Molecular Formula C₉H₁₂N₂O₂ [1]

Molecular Weight 180.2 g/mol [1]

Purity (Typical) ≥97% [1]

Isomeric SMILES
CN(C(=O)OCC1=CC=CC=C1)

N
[1]

Note: Properties such as melting point, boiling point, and detailed spectral data (¹H NMR, ¹³C

NMR, IR, Mass Spectrometry) are not currently available in the cited search results.

Role in Synthesis: A Protected Hydrazine Building
Block
The primary application of Benzyl 1-methylhydrazinecarboxylate is as a synthetic

intermediate, particularly in the construction of peptide chains and other complex organic

molecules. The key to its utility lies in the benzyl group, which serves as a protecting group for

the carboxylate functionality.

The Benzyl Protecting Group
In multi-step syntheses, it is often crucial to temporarily block reactive functional groups to

prevent unwanted side reactions. The benzyl group in Benzyl 1-methylhydrazinecarboxylate
effectively masks the carboxylic acid, rendering it inert to a variety of reaction conditions. This

allows chemists to perform modifications on other parts of the molecule without affecting the

protected carboxylate.

Deprotection via Catalytic Hydrogenolysis
A significant advantage of using a benzyl protecting group is its selective removal under mild

conditions. The most common method for cleaving the benzyl ester is catalytic hydrogenolysis.

This reaction involves the use of hydrogen gas in the presence of a palladium catalyst (typically
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palladium on carbon, Pd/C). The process is highly efficient and selective, breaking the benzylic

C-O bond to release the free carboxylic acid and generating toluene as a byproduct.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of Benzyl 1-
methylhydrazinecarboxylate and its specific use in peptide synthesis are not available in the

reviewed literature. However, based on general principles of peptide synthesis and protecting

group chemistry, a generalized workflow can be described.

General Workflow for Use in Peptide Synthesis
The following diagram illustrates the conceptual workflow of how a protected hydrazine building

block like Benzyl 1-methylhydrazinecarboxylate would be utilized in a peptide synthesis

campaign.

Conceptual Workflow: Benzyl 1-methylhydrazinecarboxylate in Synthesis
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Caption: Conceptual workflow for the synthesis and utilization of Benzyl 1-
methylhydrazinecarboxylate.
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Biological Activity and Signaling Pathways
Currently, there is no specific information available in the scientific literature linking Benzyl 1-
methylhydrazinecarboxylate to any direct biological activity or its involvement in cellular

signaling pathways. Its role appears to be confined to that of a synthetic intermediate in the

preparation of potentially bioactive molecules. While hydrazone derivatives, in general, have

been studied for a wide range of biological activities, these findings cannot be directly

extrapolated to Benzyl 1-methylhydrazinecarboxylate without specific experimental

evidence.

Conclusion
Benzyl 1-methylhydrazinecarboxylate is a valuable, albeit specialized, chemical intermediate

for organic synthesis. Its primary utility is in peptide synthesis, where it serves as a precursor

with a readily cleavable benzyl protecting group. While the conceptual framework for its

application is well-understood within the principles of protecting group chemistry, a notable gap

exists in the public domain regarding detailed experimental protocols, comprehensive

quantitative data, and any inherent biological activity. For researchers and drug development

professionals, this compound represents a useful tool in the synthetic chemist's arsenal, though

its specific implementation would require in-house process development and characterization.

Further publications detailing its synthesis and application would be a valuable contribution to

the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

